ABSTRACTRecent results on synthesis, structural, and physicochemical studies of complexes based on detonation nanodiamonds modified with metal-organic molecules with functional magnetic and fluorescent properties have been presented. Neutron scattering experiments have discovered subtle features of the assembly of electro-negative molecules of Eu diphthalocyanines and nanodiamonds with positive surface potential in aqueous media. Nanoscale ordering of diamonds reinforced by their linking via diphthalocyanines was confirmed by TEM. The stable complexes possess X-ray luminescent and magnetic properties. Such nanostructures with low toxicity are prospective as contrasting and photoactive agents for magnetic resonance imaging and photodynamic therapy.

ABSTRACTSelf-assembled systems based on low-molecular-weight gelators (LMWGs) and micelle-forming surfactants are stabilized by non-covalent and non-interfering interactions. The simultaneous self-assembly of LMWGs and surfactants in a solution could lead to the formation of fibrillar networks with encapsulated surfactant micelles. In this study, the gelation properties of amino-acid-derived low-molecular-weight bis-urea compounds in water, various organic solvents, and surfactant solutions, including anionic surfactants sodium dodecyl sulfate and dodecylbenzene sulfonic acid, cationic surfactant cetrimonium bromide, and nonionic surfactants polysorbate 80 and octyl-β-d-glucopyranoside, were investigated. In the presence of surfactants, the nature of the linker of the bis-urea compounds influences the aggregation between gelator molecules. Compounds with cyclic and aromatic linkers effectively form gels at surfactant concentrations above a critical micelle concentration (CMC). The different fiber morphologies observed for surfactant gels based on imaging analysis suggest that the structure of the bis-urea compounds influences self-assembly. Rheological measurements revealed the solid-like nature of the gels and their high thermal stability. The viscoelastic nature of the surfactant gels offers potential use in various commercial applications, including home care products.

ABSTRACTIn this contribution, molecular dynamics (MD) simulations in combination with continuum mechanical (CM) approaches are performed to investigate particle movements under uniaxial deformations of an amorphous polymer at particle resolution. A coarse-grained (CG) model of atactic polystyrene is used as an exemplary model system. We propose a hybrid molecular dynamics-continuum mechanical (MD-CM) approach to simulate the deformation behavior of the polymer. As a reference, purely molecular dynamics systems are used. The methods are compared with regard to the local displacement of the particles and the global stress-strain behavior of the overall system. The good reproducibility of the system’s mechanical behavior with the hybrid molecular dynamics-continuum mechanical method is shown. Furthermore, it is demonstrated that CPU time can be significantly reduced with the hybrid calculation model.

ABSTRACTA series of amphiphilic rodlike α-cyanostilbene mesogens bearing an α-cyanostilbene core, with one/three lipophilic and flexible alkyl chains at one end and a polar oligooxyethylene (EO) at the opposite end, have been synthesized and investigated by polarized optical microscopy (POM), differential scanning calorimetry (DSC), X-ray scattering, scanning electron microscope (SEM), UV-vis spectroscopy and photoluminescence as well as CV measurements. These compounds can self-assemble into photoresponsive liquid crystalline phases and possess AIEE characteristics, mechanofluorochromic properties and Fe3+ recognition properties. The conductivity of the lithium cation complex was also measured to be 2.6 × 10−7 S m−1. Such compounds can be considered as a kind of multifunctional materials.

ABSTRACTThe stability of a stabilized with polydimethylsiloxane (PDMS) magnetic fluid to alcohols of a saturated homologous series was investigated. We used alcohols with a linear molecular structure and their possible isomers. It was found that the solubility of the PDMS stabilized particles strongly depends on the molecular weight of the coagulant and, quite unexpectedly, on the degree of isomerization. The first tested coagulants, ethanol and acetone, did not mix with PDMS stabilized magnetic fluid. The next member of the homologous series, linear propanol, is the most effective coagulant that causes a sharp precipitation of particles. Meanwhile, with isopropanol, coagulation occurs very smoothly. The butanol isomers differ even more. Normal butanol causes the liquid to coagulate at a higher concentration than propanol, whereas tret-butanol mixes with PDMS stabilized magnetic fluid in any proportion. The last linear alcohol in the homologous series that can serve as a coagulant is hexanol-1. The next members of the homologous series do not mix with the PDMS stabilized magnetic fluid. This is typical only for linear molecules. For example, 2-ethylhexanol (isooctanol) perfectly dissolves PDMS stabilized particles. This property can be used to separate mixtures of isomers and linear molecules.

ABSTRACTSpontaneous symmetry breaking has been shown to be the genesis of self-assembly in a mixture of spherically symmetric chemically active and passive colloids, forming dense clusters. Here, we study the kinetics of such self-assembly, driven by the phoretic motion of passive colloids following the chemical gradient generated by the active seeds. A non-monotonic effect of activity on aggregation is the key observation in this work. We rationalize such non-monotonicity in the clustering by the hybrid coarse-grained simulations. The average cluster population and the variation of their size as a function of time, the stability of clusters, and their dynamics are the key quantifications that help us comprehend the aggregation.

ABSTRACTDroplet-based microfluidics has received much attention in biofabrication due to its compatibility with 3D printers that use cell-laden bioinks. In order to tailor the printing resolution, droplet generation under a DC electric field in a flow-focusing device is explored numerically. The major purpose of simulations is to investigate how geometry affects droplet production and electric field intensity. The effects of the orifice’s length, injection angle, and shape are discussed regarding the electric capillary number Cae. Based on the retardation effect, the necking stage of droplet formation changes to expansion, and the frequency of droplet formation declines when the capillary number rises. For a particular value of the applied electric potential, orifice elongation reduces the induced electric field within the orifice. By adjusting the angle of side flow, smaller droplets can be formed, and the linear decrease in droplet size is provided across a wider range. The electric field in the orifice was amplified by 64% by creating a wedge-shaped orifice. In other words, when the notch angle was sharpened, the electric force increased, and the droplet diameter reduced. Since the frequency of droplet production varied only slightly between different notch angles, it could be preferable to generate smaller droplets without significantly altering the frequency of droplet formation.

ABSTRACTCarrageenan is an attractive bio-derived polymer electrolyte due to its high ionic conductivity, cyclic stability, and cost-effectiveness in copolymerizing with other biocompatible polymers such as polyvinyl alcohol (PVA). This paper discusses the physical and chemical characterizations of the bio-electrolyte(s): PVA, carrageenan, and PVA-carrageenan copolymer blend. We also describe a fabrication method to create a soft-printed, thin-film, bio-gel electrolytic double-layer capacitor (bio-EDLC) using a PVA-carrageenan polymer blend. The addition of PVA to carrageenan provided structural and mechanical stability to the biopolymer, as confirmed by the hydrogen bonds detected using attenuated Fourier-transform infrared spectroscopy analysis. The assembled bio-EDLCs were analyzed for their electrical properties including their internal charge transfer mechanism, electrical breakdown, specific capacitance, power density, and energy density. It was determined that the bio-EDLC offers specific capacitance of 84 F/g and power density of 4.15E-02 W/kg and has a breakdown voltage of ~1.1 V. Furthermore, preliminary optimization was performed on the bio-EDLC with a drop casting of reduced graphene oxide at the electrode/electrolyte interface to create surface micro-roughness resulting in a bio-EDLC system which demonstrated superior electrical characteristics with an overall specific capacitance of up to 118 F/g, breakdown voltage of ~1.3 V, and improved maximum charging capability to 80%.

ABSTRACTSolid Polymer electrolyte-based energy devices are playing a vital role for future energy sources. Solid state Poly (ethylene Oxide) polymer electrolyte was prepared by incorporating CdS nanoparticles. The precursor Cd(NO3)2 was incorporated in the host polymer to form a film and H2S gas was exposed on the film to convert it into CdS. The host polymer itself acted as a capping agent to reduce the size of CdS nanoparticles. The size distribution of CdS particles inside the matrix and the surface property were studied using Transmission Electron Microscope (TEM) and Atomic force microscope (AFM). The functional group present in the composites had been analyzed using Fourier Transform spectroscopy (FTIR). The electrical characteristics of the polymer nano composite electrolyte were characterized using impedance analyzer. The increase in ionic conductivity by varying the ratio of CdS:PEO was observed from the electrical studies.

ABSTRACTPolyethyleneimine (PEI) is a non-viral gene vector of frequent concern because of its high transfection efficiency. However, its clinical application is limited by the cytotoxicity caused by high positive charge density. Therefore, reducing toxicity and maintaining high transfection efficiency through appropriate strategies are of great significance to promote the development of PEI as gene vector. In order to reduce the toxicity of PEI, this work studied the feasibility of encapsulating PEI/DNA complexes by using the coordination between tannic acid (TA) and metal ions (Mn+). Firstly, TA formed a coating layer on the surface of PEI/DNA complex through electrostatic action, and then the quaternary complex (Mn+(TA/PEI/DNA)) system was prepared by the coordination between metal ions and TA. In order to better construct a gene delivery system with high transfection efficiency and low toxicity, the effects of PEI molecular weight, mass ratio of PEI/DNA, mass ratio of TA, and types of metal ions on the transfection efficiency, cytotoxicity, particle size, zeta potential, and cell uptake pathway of the quaternary complex were studied. The results showed that the quaternary complex based on PEI70k and encapsulated by coordination between TA and potassium ions showed better safety than PEI70k/DNA while maintaining high transfection efficiency. This showed that the strategy of coordination encapsulation of TA and ions to improve the safety of PEI as gene carrier is feasible, which provides a new reference for the design of gene delivery system based on PEI.